Cas no 1600794-43-1 (4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol)

• Product Name: 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol
• CAS No: 1600794-43-1
• MF: C₁₀H₁₅BrOS
• MW: 263.194501161575
• CID: 6781249
• Update Time: 2026-03-12

4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol

• Inchi： 1S/C10H15BrOS/c1-6-7(11)5-8(13-6)9(12)10(2,3)4/h5,9,12H,1-4H3
• InChI Key： XUSCRCGUJQVOMK-UHFFFAOYSA-N
• SMILES： C(C1SC(=C(C=1)Br)C)(O)C(C)(C)C

Additional information on 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol

Comprehensive Overview of 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol (CAS No. 1600794-43-1)

4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol (CAS No. 1600794-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatility in synthetic chemistry. The presence of a bromine substituent and a tert-butyl group enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for thiophene derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol due to its potential role in developing small-molecule inhibitors and biologically active compounds. Its structural motif is often explored in the design of kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders.

The synthesis of 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol typically involves multi-step organic reactions, including bromination and Grignard reactions. The compound's CAS No. 1600794-43-1 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Its molecular formula, C₁₀H₁₅BrOS, reflects a balanced combination of hydrophobicity and reactivity, ideal for medicinal chemistry applications.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. Scientists are investigating greener alternatives to traditional synthetic routes for compounds like 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol, aiming to reduce environmental impact. This aligns with the broader industry shift toward green chemistry and circular economy principles.

Another area of interest is the compound's potential in catalysis. Recent studies suggest that thiophene-based alcohols can act as ligands or catalysts in asymmetric synthesis, a field gaining traction due to its applications in producing enantiomerically pure pharmaceuticals. The tert-butyl group in 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol may contribute to steric hindrance, influencing reaction selectivity.

From a commercial perspective, 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS No. 1600794-43-1 ensures traceability and quality control, which are critical for laboratories adhering to Good Laboratory Practices (GLP).

In summary, 4-Bromo-α-(1,1-dimethylethyl)-5-methyl-2-thiophenemethanol (CAS No. 1600794-43-1) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical synthesis.